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Compound of Interest

Compound Name: Osimertinib dimesylate

Cat. No.: B3028446 Get Quote

Technical Support Center: Osimertinib
Dimesylate
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals minimize the

degradation of Osimertinib dimesylate in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Osimertinib dimesylate stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

Osimertinib dimesylate stock solutions for in vitro experiments.[1][2][3] Some suppliers also

indicate that it can be dissolved in water with the help of ultrasonication.[3][4] It is crucial to use

fresh, anhydrous DMSO, as moisture can significantly reduce the solubility of the compound.[2]

[5]

Q2: I'm seeing different solubility values for Osimertinib dimesylate in DMSO from various

suppliers. Why is this, and which one should I trust?

A2: It is common to observe variations in reported solubility values between different suppliers.

These discrepancies can arise from differences in the purity of the compound, the specific

crystalline form (polymorphism), the method used to determine solubility, and the water content
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of the DMSO used. For instance, some sources report solubility in DMSO at 2.63 mg/mL[3][4],

while others state 0.4 mg/mL[1] or 2 mg/mL[2].

We recommend starting with the concentration specified on the certificate of analysis provided

by your supplier. If you need to prepare a higher concentration, it is advisable to perform a

small-scale solubility test first. Always use newly opened, anhydrous DMSO and consider

sonication or gentle warming to aid dissolution.[1]

Q3: What are the optimal storage conditions for Osimertinib dimesylate stock solutions?

A3: To ensure the stability of your Osimertinib dimesylate stock solution, it is essential to

store it correctly. For long-term storage (up to 6 months or a year), aliquoting the stock solution

into single-use vials and storing them at -80°C is recommended.[1][2][4] For short-term storage

(up to 1 month), -20°C is acceptable.[2][4] Always protect the solution from moisture.[3][4] It is

critical to avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound.

[4][6]

Q4: What factors can cause the degradation of Osimertinib dimesylate in solution?

A4: Osimertinib dimesylate is susceptible to degradation under several conditions. The

primary factors that can lead to its degradation are:

pH: The compound undergoes significant degradation in both acidic and alkaline conditions.

[7][8][9]

Oxidation: Oxidative conditions can also lead to notable degradation.[7][8][9]

Light: Some studies have observed slight degradation under photolytic conditions.[7]

Biological Matrices: In plasma, Osimertinib can be unstable due to a Michael addition

reaction with cysteine residues in proteins.[10][11]

Q5: How can I tell if my Osimertinib dimesylate stock solution has degraded?

A5: Visual inspection for precipitates or color changes can be an initial indicator, but these are

not always apparent. The most reliable way to assess the integrity of your stock solution is

through analytical methods such as High-Performance Liquid Chromatography (HPLC) or
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Liquid Chromatography-Mass Spectrometry (LC-MS). These techniques can separate and

quantify the parent compound and its degradation products.[7][8][9]
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Issue Possible Cause Recommended Solution

Precipitate observed in the

stock solution after thawing.

The storage temperature was

not low enough, or the solution

underwent multiple freeze-

thaw cycles. The concentration

may be too high for the solvent

at that temperature.

Thaw the solution at room

temperature and gently vortex.

If the precipitate does not

redissolve, try gentle warming

(e.g., 37°C water bath). If the

issue persists, the solution

may have degraded or the

concentration is too high.

Prepare a fresh stock solution

at a slightly lower

concentration and ensure

proper storage at -80°C in

single-use aliquots.

Inconsistent experimental

results using the same stock

solution.

The stock solution may have

degraded over time or due to

improper storage. Inconsistent

pipetting of the viscous DMSO

stock can also lead to

variability.

Prepare a fresh stock solution

from the solid compound.

Ensure the stock solution is

homogenous before use by

vortexing. Use calibrated

pipettes and pre-wet the tip

with the DMSO solution before

dispensing to ensure accurate

volume transfer.

Loss of drug activity in cell-

based assays.

The compound may be

degrading in the cell culture

medium. The pH of the

medium or the presence of

certain components could be

contributing to instability.

Prepare fresh dilutions from a

stable stock solution

immediately before each

experiment. Minimize the

exposure of the compound to

the experimental conditions

before adding it to the cells.

Consider performing a time-

course experiment to assess

the stability of Osimertinib in

your specific cell culture

medium.
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Quantitative Data on Osimertinib Degradation
The following table summarizes the percentage of degradation of Osimertinib mesylate

observed under different stress conditions in a stability-indicating HPLC study.

Stress Condition % Degradation Reference

Acidic 0.62% [8]

Alkaline 1.76% [8]

Oxidative 7.37% [8]

Thermal 1.83% [8]

Another study found that Osimertinib in plasma was stable at room temperature (25°C) and at

4°C for 24 hours.[12][13]

Experimental Protocols
Protocol for Preparation of Osimertinib Dimesylate
Stock Solution
This protocol provides a general guideline for preparing a 10 mM stock solution in DMSO.

Materials:

Osimertinib dimesylate (solid powder)

Anhydrous, high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)
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Procedure:

Pre-weighing: Allow the vial of Osimertinib dimesylate to equilibrate to room temperature

before opening to prevent condensation of moisture.

Calculation: Calculate the required mass of Osimertinib dimesylate and the volume of

DMSO needed to achieve the desired stock concentration (e.g., 10 mM). The molecular

weight of Osimertinib dimesylate is 691.82 g/mol .[1][3]

Dissolution: Carefully add the appropriate volume of anhydrous DMSO to the vial containing

the pre-weighed Osimertinib dimesylate.

Mixing: Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes.[1][4]

Aliquoting: Once the solid is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, amber microcentrifuge tubes. This will minimize the number of

freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.[1]

[2][4]
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Experimental Workflow: Stock Solution Preparation

Equilibrate Osimertinib
dimesylate to RT

Weigh desired amount
of solid compound

Add anhydrous DMSO
to the solid

Vortex to dissolve

Sonicate if necessary

Incomplete
dissolution

Aliquot into single-use vials

Complete
dissolution

Store at -80°C (long-term)
or -20°C (short-term)
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Potential Degradation Pathways of Osimertinib

Osimertinib Dimesylate

Acidic Conditions
(e.g., low pH)

Alkaline Conditions
(e.g., high pH)

Oxidative Stress
(e.g., peroxides)

Photolytic Conditions
(e.g., UV light)

Degradation Products
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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